![molecular formula C14H20O3 B2660394 2-(3,3-Dimethylbutoxy)-2-phenylacetic acid CAS No. 1498247-91-8](/img/structure/B2660394.png)
2-(3,3-Dimethylbutoxy)-2-phenylacetic acid
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Overview
Description
The molecule “2-(3,3-Dimethylbutoxy)-2-phenylacetic acid” is a complex organic compound. It contains a total of 37 bonds, including 17 non-H bonds, 7 multiple bonds, 6 rotatable bonds, 1 double bond, 6 aromatic bonds, 1 six-membered ring, 1 aliphatic carboxylic acid, 1 hydroxyl group, and 1 aromatic ether .
Synthesis Analysis
The synthesis of related compounds involves various chemical reactions. For instance, the synthesis of 3,3-dimethyl-2-butanol involves the acid-catalyzed alkylation of isobutene with ethylene to give the sulfate ester, which is readily hydrolyzed to the alcohol .Molecular Structure Analysis
The molecular structure of “this compound” includes a six-membered aromatic ring, an aliphatic carboxylic acid, a hydroxyl group, and an aromatic ether . The molecule has a molecular weight of 236.3068 g/mol .Chemical Reactions Analysis
The chemical reactions involving similar compounds are complex. For example, the synthesis of 3,3-dimethyl-2-butanol involves acid-catalyzed dehydration .Physical And Chemical Properties Analysis
The physical and chemical properties of related compounds like 3,3-dimethylbutanoic acid have been studied extensively. For instance, it has a density of 0.9±0.1 g/cm3, a boiling point of 190.7±8.0 °C at 760 mmHg, and a vapor pressure of 0.2±0.8 mmHg at 25°C .Mechanism of Action
2-(3,3-Dimethylbutoxy)-2-phenylacetic acid works by inhibiting the activity of cyclooxygenase (COX) enzymes, which are responsible for the production of prostaglandins, a type of inflammatory mediator. By inhibiting COX enzymes, this compound reduces the production of prostaglandins, thereby reducing inflammation and pain.
Biochemical and Physiological Effects:
This compound has been shown to have both local and systemic effects. Locally, it reduces inflammation and pain at the site of injury or inflammation. Systemically, it can affect various organs and systems, including the gastrointestinal tract, kidneys, and cardiovascular system.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 2-(3,3-Dimethylbutoxy)-2-phenylacetic acid in lab experiments is its potency and specificity in inhibiting COX enzymes. However, one limitation is its potential toxicity at high doses, which can affect the results of experiments.
Future Directions
There are several future directions for the research of 2-(3,3-Dimethylbutoxy)-2-phenylacetic acid. One area of interest is the development of novel formulations and delivery methods that can improve its efficacy and reduce its toxicity. Another area of interest is the investigation of its potential use in other inflammatory and pain-related conditions, such as cancer-related pain and neuropathic pain.
In conclusion, this compound is a promising chemical compound that has been extensively studied for its potential use in treating various inflammatory and pain-related conditions. Its synthesis method, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research is needed to fully explore its therapeutic potential and develop novel formulations and delivery methods.
Synthesis Methods
The synthesis of 2-(3,3-Dimethylbutoxy)-2-phenylacetic acid involves the reaction of 3,3-dimethyl-1-butanol with phenylacetyl chloride in the presence of a base such as pyridine. The resulting product is then purified by recrystallization to obtain pure this compound.
Scientific Research Applications
2-(3,3-Dimethylbutoxy)-2-phenylacetic acid has been extensively studied for its potential use in various inflammatory and pain-related conditions such as osteoarthritis, rheumatoid arthritis, and menstrual pain. It has been shown to have potent anti-inflammatory and analgesic effects in animal models.
Safety and Hazards
properties
IUPAC Name |
2-(3,3-dimethylbutoxy)-2-phenylacetic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H20O3/c1-14(2,3)9-10-17-12(13(15)16)11-7-5-4-6-8-11/h4-8,12H,9-10H2,1-3H3,(H,15,16) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ILXDJVUNIOATOY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)CCOC(C1=CC=CC=C1)C(=O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H20O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
236.31 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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